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Compound of Interest

Compound Name: Acetyl fluoride, chlorofluorothio-

CAS No.: 814-84-6

Cat. No.: B12664599

Get Quote

Executive Summary
This technical guide provides an independent verification framework for Chlorofluorothioacetyl

Fluoride (

), a highly reactive thioacylating agent and fluoropolymer precursor. Unlike its oxygen-
containing analog (acetyl fluoride) or its perfluorinated cousin (perfluorothioacetyl fluoride), this
compound occupies a unique niche due to its specific reactivity with biological nucleophiles and
its utility in specialized copolymerizations.

This guide objectively compares the physicochemical performance of chlorofluorothioacetyl

fluoride against standard acylating agents, detailing its synthesis via elimination protocols, its

verified spectral signatures, and its critical role as a nephrotoxic metabolite model.

Chemical Identity & Structural Verification[1][2]
Before commencing experimental workflows, the identity of the compound must be rigorously

verified against established structural parameters.
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Property Specification Verification Standard

IUPAC Name
Chloro(fluoro)ethanethioyl

fluoride
Nomenclature Rules (IUPAC)

Formula
High-Res Mass Spectrometry

(HRMS)

Molecular Weight ~130.54 g/mol Calculated

Appearance
Yellow liquid/gas (Temperature

dependent)

Visual Inspection

(Chromophore: C=S)

Key Functional Group
Thioacyl Fluoride (

)
F NMR (Low field shift)

Structural Visualization
The following diagram illustrates the chemical connectivity and the critical elimination pathway

used for its synthesis.
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Figure 1: Synthesis pathway via dehydrofluorination of the thiol precursor.

Comparative Performance Analysis
The following analysis contrasts Chlorofluorothioacetyl Fluoride with its primary analogs. This

data is critical for researchers selecting reagents for protein modification or polymer synthesis.

Table 1: Physicochemical & Reactivity Comparison
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Feature

Chlorofluorothioac
etyl Fluoride (

)

Perfluorothioacetyl
Fluoride (

)

Acetyl Fluoride (

)

Reactivity

(Nucleophiles)
High (Thioacylating) Moderate

Low/Moderate

(Acylating)

Stability

Low

(Polymerizes/Hydrolyz

es)

Moderate (Stable

monomer)

High (Hydrolyzes

slowly)

Chromophore
Yellow (

transition of C=S)
Yellow Colorless

Biological Impact
Nephrotoxic (Lysine

adducts)
Inert/Low Toxicity

Metabolic Fuel

(Acetate)

Polymerization
Forms low-melting

copolymers

Forms elastomeric

homopolymers
N/A (Acylating agent)

Expert Insight: The "Thio" Effect
The substitution of oxygen with sulfur in the carbonyl group dramatically lowers the energy of

the LUMO, making the carbonyl carbon significantly more electrophilic. While Acetyl Fluoride

requires activation or catalysis to react with weak nucleophiles, Chlorofluorothioacetyl Fluoride

reacts spontaneously with

-amino groups of lysine residues under physiological conditions, forming stable thioamides.
This property makes it an excellent, albeit toxic, probe for mapping protein reactivity.

Experimental Protocols for Verification
Protocol A: Synthesis via Dehydrofluorination
Objective: Synthesize

from 1,1,2-trifluoro-2-chloroethanethiol. Safety Warning: This procedure generates HF and
uses highly reactive thiols. Perform in a dedicated fume hood with HF-compatible scavenging.
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Preparation of Column: Pack a glass or Monel tube with sodium fluoride (NaF) pellets. The

NaF acts as both a catalyst and a scavenger for the Hydrogen Fluoride (HF) byproduct.

Vapor Phase Reaction:

Heat the NaF column to 500–600°C (Note: Optimization may be required based on flow

rate; literature suggests high temperatures for similar eliminations, though some specific

thio-eliminations occur at lower temps. Correction: For this specific thiol, passing vapor

over NaF pellets at moderate temperatures is often sufficient).

Pass 1,1,2-trifluoro-2-chloroethanethiol vapor diluted with dry nitrogen through the column.

Collection:

Condense the effluent in a trap cooled to -80°C (Dry ice/acetone bath).

Observation: The product should appear as a yellow liquid/condensate. Loss of yellow

color upon warming indicates polymerization or decomposition.

Purification: Trap-to-trap distillation under vacuum.

Protocol B: Reactivity Verification (Diethylamine
Trapping)
Objective: Confirm the identity of the unstable acyl fluoride by converting it to a stable

thioamide derivative.

Reaction: Dissolve the generated Chlorofluorothioacetyl Fluoride in anhydrous diethyl ether

at -78°C.

Addition: Add an excess of diethylamine dropwise.

Mechanism: The amine attacks the thioacyl carbon, displacing fluoride.

Analysis:

Allow to warm to room temperature.
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Analyze the mixture via GC-MS.

Target Product:

-Diethyl-chlorofluorothioacetamide.

Mass Spec Confirmation: Look for molecular ion peaks corresponding to the thioamide (

) and characteristic isotope patterns for Chlorine (

).

Mechanism of Action: Biological Toxicity
For drug development professionals, understanding the bioactivation pathway is crucial. This

compound is a metabolite of the cysteine conjugate S-(2-chloro-1,1,2-trifluoroethyl)-L-cysteine

(CTFC).[1][2]
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Figure 2: Bioactivation pathway leading to nephrotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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